Cas no 2137552-15-7 (5,7-dimethyl-2H-chromene-3-sulfonyl fluoride)

• Product Name: 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride
• CAS No: 2137552-15-7
• MF: C₁₁H₁₁FO₃S
• MW: 242.266645669937
• CID: 6564339
• PubChem ID: 165461726
• Update Time: 2025-10-31

5,7-dimethyl-2H-chromene-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728778
• 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride
• 2137552-15-7

• Inchi： 1S/C11H11FO3S/c1-7-3-8(2)10-5-9(16(12,13)14)6-15-11(10)4-7/h3-5H,6H2,1-2H3
• InChI Key： CIJIOMLXAOHDIH-UHFFFAOYSA-N
• SMILES： S(C1COC2C=C(C)C=C(C)C=2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.04129354g/mol
• Monoisotopic Mass: 242.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride

Recent Advances in the Study of 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride (CAS: 2137552-15-7)

5,7-dimethyl-2H-chromene-3-sulfonyl fluoride (CAS: 2137552-15-7) is a sulfonyl fluoride derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. Sulfonyl fluorides are known for their unique reactivity, particularly in the context of covalent inhibitors and activity-based protein profiling (ABPP). This compound, with its chromene core, presents a promising scaffold for the development of novel bioactive molecules targeting various enzymes and biological pathways.

Recent studies have highlighted the potential of 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride as a versatile chemical probe. Its sulfonyl fluoride moiety enables selective and irreversible binding to serine hydrolases and other nucleophilic residues in proteins, making it a valuable tool for target identification and validation. Researchers have employed this compound in high-throughput screening assays to identify new targets in disease-relevant pathways, such as cancer and neurodegenerative disorders.

One of the key advantages of 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride is its stability under physiological conditions, which allows for its use in live-cell imaging and in vivo studies. Recent work has demonstrated its efficacy in labeling active sites of enzymes in complex biological systems, providing insights into enzyme function and dynamics. Additionally, its chromene core offers opportunities for further structural modifications to enhance selectivity and potency.

In a recent publication, researchers utilized 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride to profile the activity of serine hydrolases in cancer cell lines. The study revealed several previously uncharacterized enzyme targets, suggesting new avenues for therapeutic intervention. Another study explored its application in the development of covalent inhibitors for inflammatory diseases, showcasing its potential as a lead compound for drug discovery.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride and its derivatives. Future research will likely focus on improving its bioavailability and reducing off-target effects. Collaborative efforts between chemists and biologists will be essential to fully exploit the potential of this compound in both basic research and clinical applications.

In conclusion, 5,7-dimethyl-2H-chromene-3-sulfonyl fluoride (CAS: 2137552-15-7) represents an exciting area of research in chemical biology. Its unique reactivity and versatility make it a valuable tool for probing biological systems and developing new therapeutics. Continued exploration of its applications will undoubtedly contribute to advancements in the field of medicinal chemistry and beyond.